Cas no 330677-26-4 (4-cyanophenyl 2-(4-phenoxyphenoxy)acetate)

• Product Name: 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate
• CAS No: 330677-26-4
• MF: C₂₁H₁₅NO₄
• MW: 345.348105669022
• CID: 5958660
• PubChem ID: 3298509
• Update Time: 2025-06-13

4-cyanophenyl 2-(4-phenoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate
• Acetic acid, 2-(4-phenoxyphenoxy)-, 4-cyanophenyl ester
• (4-cyanophenyl) 2-(4-phenoxyphenoxy)acetate
• AKOS002565682
• F0149-0061
• 330677-26-4
• Oprea1_622241

• Inchi： 1S/C21H15NO4/c22-14-16-6-8-20(9-7-16)26-21(23)15-24-17-10-12-19(13-11-17)25-18-4-2-1-3-5-18/h1-13H,15H2
• InChI Key： AEKCKSCRSZJUQZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C#N)C=C1)(=O)COC1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 345.10010796g/mol
• Monoisotopic Mass: 345.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 537.1±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate

Introduction to 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate (CAS No. 330677-26-4)

4-cyanophenyl 2-(4-phenoxyphenoxy)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 330677-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyano group-substituted phenyl ring and a phenoxyacetic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate consists of a benzene ring substituted with a cyano group at the para position, linked to an acetic acid derivative that is further modified with two phenoxy groups. This particular arrangement of substituents is not only chemically intriguing but also offers potential biological activity. The cyano group, known for its ability to participate in hydrogen bonding and influence electronic properties, can interact with biological targets in various ways. Similarly, the phenoxy groups contribute to hydrophobic interactions and can modulate the compound's solubility and bioavailability.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage complex molecular architectures to achieve high selectivity and efficacy. 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate fits into this category, as its structural features suggest potential applications in multiple therapeutic areas. One of the most compelling aspects of this compound is its versatility in serving as a scaffold for drug design. By modifying or appending other functional groups, researchers can fine-tune its properties to target specific biological pathways.

One of the key areas where 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate has shown promise is in the development of small-molecule inhibitors for enzymes involved in inflammatory and immunomodulatory processes. The phenoxyacetic acid moiety is particularly relevant here, as it resembles structures found in known bioactive compounds that modulate inflammatory responses. Furthermore, the cyano group can serve as a hydrogen bond acceptor, enhancing interactions with protein targets. These characteristics make it an attractive candidate for further investigation.

Recent studies have begun to explore the pharmacological potential of derivatives similar to 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate. For instance, researchers have investigated phenoxyacetic acid derivatives in the context of their effects on cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. While direct evidence regarding 330677-26-4 itself may still be limited, these findings provide a strong rationale for its exploration as an anti-inflammatory agent.

The synthesis of 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal catalysis and flow chemistry, have made it possible to streamline these processes, making large-scale production more feasible.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential binding affinity of 330677-26-4 to various biological targets. These computational approaches allow researchers to predict how the compound might interact with proteins or nucleic acids involved in disease pathways. Preliminary results suggest that this molecule could exhibit significant binding interactions with enzymes such as kinases and phosphodiesterases, which are implicated in cancer and neurological disorders.

The pharmacokinetic profile of any drug candidate is critical for its clinical success, and 4-cyanophenyl 2-(4-phenoxyphenoxy)acetate warrants consideration in this context as well. The presence of multiple aromatic rings suggests good lipophilicity, which could enhance membrane permeability but also necessitate careful dosing to avoid toxicity. Additionally, metabolic stability studies are essential to determine how the body processes this compound over time.

In conclusion,330677-26-4 represents a structurally sophisticated molecule with potential therapeutic applications spanning multiple disease areas. Its unique combination of functional groups positions it as an exciting prospect for medicinal chemists seeking novel scaffolds for drug development. As research continues into its pharmacological properties,this compound may emerge as a valuable tool in addressing unmet medical needs.